Cas no 1351599-76-2 (N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide)

• Product Name: N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide
• CAS No: 1351599-76-2
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 6411398
• PubChem ID: 56764011
• Update Time: 2025-06-27

N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide
• N-(furan-2-ylmethyl)-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide
• 1351599-76-2
• AKOS024522351
• F5854-0758
• N-[(furan-2-yl)methyl]-N-[(pyridin-2-yl)methyl]naphthalene-1-sulfonamide

• Inchi： 1S/C21H18N2O3S/c24-27(25,21-12-5-8-17-7-1-2-11-20(17)21)23(16-19-10-6-14-26-19)15-18-9-3-4-13-22-18/h1-14H,15-16H2
• InChI Key： JHXJCXGPSPRCGT-UHFFFAOYSA-N
• SMILES： C1(S(N(CC2=CC=CO2)CC2=NC=CC=C2)(=O)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 378.10381361g/mol
• Monoisotopic Mass: 378.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide

Comprehensive Overview of N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide (CAS No. 1351599-76-2)

N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide (CAS No. 1351599-76-2) is a structurally unique sulfonamide derivative that has garnered significant attention in pharmaceutical and materials science research. This compound features a naphthalene-1-sulfonamide core, substituted with furan-2-ylmethyl and pyridin-2-ylmethyl groups, making it a versatile scaffold for drug discovery and functional material design. Its molecular architecture combines aromatic and heterocyclic motifs, which are often associated with bioactive properties and optoelectronic applications.

Recent studies highlight the growing interest in sulfonamide-based compounds due to their broad pharmacological potential, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of both furan and pyridine rings in this molecule enhances its ability to interact with biological targets, such as enzymes and receptors, through hydrogen bonding and π-π stacking. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and targeted therapy.

In materials science, N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide is explored for its luminescent properties and potential use in organic light-emitting diodes (OLEDs). The conjugated system of naphthalene and heterocycles may facilitate charge transport, a critical factor in developing next-generation optoelectronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Synthetic routes to this compound typically involve multistep organic reactions, including nucleophilic substitutions and coupling reactions. Optimizing its yield and purity remains a focus for chemists, especially given the demand for high-quality intermediates in drug development. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its structure and ensuring batch consistency.

Environmental and safety profiles of CAS No. 1351599-76-2 are also under scrutiny, as sustainable chemistry practices gain traction. Researchers are investigating greener synthesis methods, such as catalysis or solvent-free reactions, to minimize waste and energy consumption. These efforts align with global initiatives like the Green Chemistry Principles and the UN Sustainable Development Goals.

From a commercial perspective, suppliers of N-(furan-2-yl)methyl-N-(pyridin-2-yl)methylnaphthalene-1-sulfonamide emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). Its pricing and availability fluctuate based on raw material costs and demand from academic and industrial sectors. Custom synthesis services often cater to clients requiring derivatives for structure-activity relationship (SAR) studies.

In summary, CAS No. 1351599-76-2 represents a compelling case study in the convergence of medicinal chemistry and materials science. Its multifaceted applications, coupled with ongoing research into its mechanistic insights, position it as a compound of enduring scientific and commercial interest. Future directions may include computational modeling to predict its interactions or hybrid material integration for smart sensors and biomedical devices.